mn-64 mn-64 Tankyrases (TNKS) are poly-ADP-ribosyltransferases, which cleave NAD+ to produce nicotinamide and ADP-ribose, which is then covalently attached to an acceptor protein in a process known as poly(ADP-ribosyl)ation. MN-64 is a potent inhibitor of TNKS1 and TNKS2 (IC50s = 6 and 72 nM, respectively). It is ineffective against several poly(ADP-ribosyl) polymerases (IC50 > 19 µM). Through its effects on TNKS, MN-64 inhibits signaling along the Wnt/β-catenin pathway in a cell-based reporter assay.
MN-64 is a potent and selective inhibitor of Tankyrase 1 and 2 (IC50 = 6 and 72 nM, respectively). MN-64 blocks Wnt signaling in HEK293 cells containing a Wnt pathway reporter system. Tankyrases are ADP-ribosyltransferases that play key roles in various cellular pathways, including the regulation of cell proliferation, and thus, they are promising drug targets for the treatment of cancer.
Brand Name: Vulcanchem
CAS No.: 92831-11-3
VCID: VC0535880
InChI: InChI=1S/C18H16O2/c1-12(2)13-7-9-14(10-8-13)18-11-16(19)15-5-3-4-6-17(15)20-18/h3-12H,1-2H3
SMILES: CC(C)C1=CC=C(C=C1)C2=CC(=O)C3=CC=CC=C3O2
Molecular Formula: C18H16O2
Molecular Weight: 264.3 g/mol

mn-64

CAS No.: 92831-11-3

Cat. No.: VC0535880

Molecular Formula: C18H16O2

Molecular Weight: 264.3 g/mol

Purity: >98% (or refer to the Certificate of Analysis)

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mn-64 - 92831-11-3

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Description Tankyrases (TNKS) are poly-ADP-ribosyltransferases, which cleave NAD+ to produce nicotinamide and ADP-ribose, which is then covalently attached to an acceptor protein in a process known as poly(ADP-ribosyl)ation. MN-64 is a potent inhibitor of TNKS1 and TNKS2 (IC50s = 6 and 72 nM, respectively). It is ineffective against several poly(ADP-ribosyl) polymerases (IC50 > 19 µM). Through its effects on TNKS, MN-64 inhibits signaling along the Wnt/β-catenin pathway in a cell-based reporter assay.
MN-64 is a potent and selective inhibitor of Tankyrase 1 and 2 (IC50 = 6 and 72 nM, respectively). MN-64 blocks Wnt signaling in HEK293 cells containing a Wnt pathway reporter system. Tankyrases are ADP-ribosyltransferases that play key roles in various cellular pathways, including the regulation of cell proliferation, and thus, they are promising drug targets for the treatment of cancer.
CAS No. 92831-11-3
Molecular Formula C18H16O2
Molecular Weight 264.3 g/mol
IUPAC Name 2-(4-propan-2-ylphenyl)chromen-4-one
Standard InChI InChI=1S/C18H16O2/c1-12(2)13-7-9-14(10-8-13)18-11-16(19)15-5-3-4-6-17(15)20-18/h3-12H,1-2H3
Standard InChI Key PYTOHIUBXSJKQH-UHFFFAOYSA-N
SMILES CC(C)C1=CC=C(C=C1)C2=CC(=O)C3=CC=CC=C3O2
Canonical SMILES CC(C)C1=CC=C(C=C1)C2=CC(=O)C3=CC=CC=C3O2
Appearance Solid powder

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